![molecular formula C16H19NO3 B2528571 3-{5-[4-(2-Methylpropyl)phenyl]-1,3-oxazol-2-yl}propanoic acid CAS No. 929974-67-4](/img/structure/B2528571.png)
3-{5-[4-(2-Methylpropyl)phenyl]-1,3-oxazol-2-yl}propanoic acid
Overview
Description
Ibuprofen is a well-established non-steroidal anti-inflammatory drug (NSAID) that contains the molecular fragments propionic, iso-butyl, and phenyl . It is used to alleviate swelling and pain .
Synthesis Analysis
The synthesis of Ibuprofen involves various methods. One common method uses phenylmagnesium bromide and trimethyl borate to form the ester PhB(OMe)2, which is then hydrolyzed to the product .Molecular Structure Analysis
Ibuprofen contains a propionic acid group, a phenyl ring, and an iso-butyl group . The molecule is planar with a minor bend around the C-B bond .Chemical Reactions Analysis
A new simple normal phase high-performance liquid chromatography (NP-HPLC) method has been established to separate 3-[4-(2-methylpropyl)phenyl]propanoic acid from ibuprofen sodium as well as from ibuprofen .Physical And Chemical Properties Analysis
The vaporization enthalpy of Ibuprofen has been derived from thermochemical experiments to be 89.4 ± 0.8 kJ mol-1 .Scientific Research Applications
- Impurity Detection : 3-[4-(2-methylpropyl)phenyl]propanoic acid is a potential impurity in ibuprofen. Researchers have developed a normal phase high-performance liquid chromatography (NP-HPLC) method to separate this impurity from ibuprofen sodium and standard ibuprofen. The method is precise, linear, accurate, sensitive, specific, and robust .
- HPLC Method Development : Scientists have established an NP-HPLC method to separate 3-[4-(2-methylpropyl)phenyl]propanoic acid from other components within 20 minutes. This method aids in drug analysis and quality control .
- Calibration Standards : The compound can serve as a calibration standard for analytical instruments in various fields, including pharmaceutical release testing and food quality control .
- Triple-Acting Agonist : Researchers have designed and synthesized a triple-acting PPARα, -γ, and -δ agonist based on the structure of 3-[4-(2-methylpropyl)phenyl]propanoic acid. This compound shows promise for treating metabolic disorders and inflammation .
- Removal of Pharmaceutical Residues : Ibuprofen and its derivatives, including 3-[4-(2-methylpropyl)phenyl]propanoic acid, are commonly found in wastewater. Researchers explore methods to remove these compounds from water sources to prevent environmental contamination .
Pharmaceutical Impurity Analysis
Analytical Applications
Drug Design and Synthesis
Environmental Remediation
Mechanism of Action
properties
IUPAC Name |
3-[5-[4-(2-methylpropyl)phenyl]-1,3-oxazol-2-yl]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO3/c1-11(2)9-12-3-5-13(6-4-12)14-10-17-15(20-14)7-8-16(18)19/h3-6,10-11H,7-9H2,1-2H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VISKHAXVXGLINM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C2=CN=C(O2)CCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{5-[4-(2-Methylpropyl)phenyl]-1,3-oxazol-2-yl}propanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(4-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperazin-1-yl)-6-ethoxy-2-methylpyrimidine](/img/structure/B2528492.png)
![2-[1-[(4-chlorophenyl)methyl]indol-3-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide](/img/structure/B2528494.png)
![N-(2-(4-((1H-benzo[d]imidazol-1-yl)methyl)piperidin-1-yl)-2-oxoethyl)benzamide oxalate](/img/structure/B2528498.png)
![(4-Fluorophenyl)-[3-(2-propan-2-ylbenzimidazol-1-yl)azetidin-1-yl]methanone](/img/structure/B2528500.png)
![5-(Difluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol](/img/structure/B2528502.png)
![5-(3-chlorobenzyl)-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one](/img/structure/B2528510.png)